N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide

• IUPAC Name: N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide
• InChI: InChI=1S/C14H18BrFN2O2/c15-13-2-1-11(16)7-10(13)8-18-14(19)9-20-12-3-5-17-6-4-12/h1-2,7,12,17H,3-6,8-9H2,(H,18,19)
• InChI Key: TUHMDSIMPUUCPI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OCC(=O)NCC2=C(C=CC(=C2)F)Br
• Molecular Formula: C14H18BrFN2O2
• Molecular Weight: 345.21 g/mol

Description

N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide, also known as BFA-97, is a synthetic compound that has been developed for scientific research purposes. It belongs to the class of piperidine derivatives and has been shown to have potential applications in the field of neuroscience.

Mechanism of Action

N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide acts as a sigma-1 receptor agonist, which means it binds to and activates this receptor. This activation leads to a range of downstream effects, including the modulation of calcium signaling, the inhibition of voltage-gated sodium channels, and the regulation of the activity of various neurotransmitter systems.
Biochemical and Physiological Effects:
N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been shown to have neuroprotective effects, protecting neurons from various forms of damage and promoting their survival.

Advantages and Limitations for Lab Experiments

N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide has several advantages for use in lab experiments. It is a highly specific compound that can be used to selectively target the sigma-1 receptor. It also has a long half-life, which makes it useful for studying the long-term effects of sigma-1 receptor activation. However, like all compounds, it has its limitations. It has a relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide. One area of interest is its potential use as a therapeutic agent for the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Another area of interest is its potential use as a tool for studying the sigma-1 receptor and its downstream effects in more detail. Finally, there is interest in developing new compounds based on the structure of N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide that may have even greater specificity and efficacy for the sigma-1 receptor.

Synthesis Methods

The synthesis of N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide involves a multi-step process that starts with the reaction of 2-bromo-5-fluorobenzyl bromide with piperidine to form the intermediate compound, 2-bromo-5-fluorophenyl)piperidine. This intermediate is then reacted with chloroacetyl chloride to form the final product, N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide.

Scientific Research Applications

N-[(2-bromo-5-fluorophenyl)methyl]-2-piperidin-4-yloxyacetamide has been extensively studied for its potential applications in neuroscience research. It has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in a range of physiological processes, including neurotransmission, ion channel regulation, and cell survival.